Cas no 2166847-56-7 (2-bromobutyl 3-methylbutanoate)

• Product Name: 2-bromobutyl 3-methylbutanoate
• CAS No: 2166847-56-7
• MF: C₉H₁₇BrO₂
• MW: 237.134082555771
• CID: 6415038
• PubChem ID: 165608065
• Update Time: 2025-06-13

2-bromobutyl 3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• 2-bromobutyl 3-methylbutanoate
• 2166847-56-7
• EN300-1478574

• Inchi： 1S/C9H17BrO2/c1-4-8(10)6-12-9(11)5-7(2)3/h7-8H,4-6H2,1-3H3
• InChI Key： WSWALGXLGHTVIA-UHFFFAOYSA-N
• SMILES： BrC(CC)COC(CC(C)C)=O

Computed Properties

• Exact Mass: 236.04119g/mol
• Monoisotopic Mass: 236.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-bromobutyl 3-methylbutanoate

Recent Advances in the Study of 2-Bromobutyl 3-Methylbutanoate (CAS: 2166847-56-7) in Chemical and Biomedical Applications

The compound 2-bromobutyl 3-methylbutanoate (CAS: 2166847-56-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This ester derivative, characterized by the presence of a bromine atom and a branched alkyl chain, has been explored for its utility in synthetic chemistry, drug development, and as a potential intermediate in the production of bioactive molecules. Recent studies have highlighted its role in facilitating novel synthetic pathways and its emerging significance in medicinal chemistry.

One of the key areas of research involving 2-bromobutyl 3-methylbutanoate is its application in organic synthesis. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy as a versatile alkylating agent, enabling the construction of complex molecular frameworks under mild reaction conditions. The bromine moiety in the compound serves as a reactive handle for nucleophilic substitution reactions, making it a valuable tool for the synthesis of esters, ethers, and other derivatives. Researchers have also noted its stability and selectivity, which are critical for high-yield transformations in multi-step synthetic routes.

In the realm of biomedical research, 2-bromobutyl 3-methylbutanoate has shown promise as a precursor for the development of prodrugs and bioactive compounds. A recent investigation published in Bioorganic & Medicinal Chemistry Letters explored its potential in enhancing the bioavailability of poorly soluble drugs. By leveraging the ester's lipophilic properties, scientists were able to design prodrugs that improve membrane permeability and targeted delivery. Additionally, preliminary in vitro studies have indicated that derivatives of this compound exhibit moderate antimicrobial activity against Gram-positive bacteria, suggesting its potential as a scaffold for antibiotic development.

The mechanistic insights into the biological activity of 2-bromobutyl 3-methylbutanoate are still under investigation. However, computational modeling and structure-activity relationship (SAR) studies have provided valuable clues. For instance, molecular docking simulations have revealed that the bromine atom and the ester linkage play crucial roles in interacting with bacterial enzymes, potentially inhibiting essential metabolic pathways. These findings underscore the compound's relevance in the design of novel therapeutic agents, particularly in the face of rising antibiotic resistance.

Despite its promising applications, challenges remain in the large-scale production and optimization of 2-bromobutyl 3-methylbutanoate. Recent advancements in catalytic methods, such as the use of palladium-catalyzed cross-coupling reactions, have improved the efficiency of its synthesis. Moreover, green chemistry approaches are being explored to minimize the environmental impact of its production. Industry reports indicate that several pharmaceutical companies are investing in the development of scalable and sustainable processes for this compound, reflecting its growing commercial importance.

In conclusion, 2-bromobutyl 3-methylbutanoate (CAS: 2166847-56-7) represents a compelling area of research at the intersection of chemistry and biomedicine. Its dual role as a synthetic intermediate and a bioactive scaffold highlights its versatility and potential for future innovations. Ongoing studies aim to further elucidate its mechanisms of action and expand its applications in drug discovery and material science. As research progresses, this compound is poised to make significant contributions to both academic and industrial endeavors in the chemical and life sciences.